Cas no 790270-88-1 (2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide)

• Product Name: 2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide
• CAS No: 790270-88-1
• MF: C₁₄H₂₀ClNO
• MW: 253.767703056335
• MDL: MFCD06357847
• CID: 844169
• PubChem ID: 3554696
• Update Time: 2025-04-19

2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-N-[1-(4-ISOBUTYLPHENYL)ETHYL]ACETAMIDE
• 790270-88-1
• Z56347107
• 2-chloro-N-{1-[4-(2-methylpropyl)phenyl]ethyl}acetamide
• CS-0221820
• EN300-10015
• 2-Chloro-N-(1-(4-isobutylphenyl)ethyl)acetamide
• AKOS008024230
• J-509111
• 2-chloro-N-[1-[4-(2-methylpropyl)phenyl]ethyl]acetamide
• G30231
• 2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide

• MDL： MFCD06357847
• Inchi： 1S/C14H20ClNO/c1-10(2)8-12-4-6-13(7-5-12)11(3)16-14(17)9-15/h4-7,10-11H,8-9H2,1-3H3,(H,16,17)
• InChI Key： ZKJYXNBRCJSCAB-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C1C=CC(=CC=1)CC(C)C)=O

Computed Properties

• Exact Mass: 253.1233420g/mol
• Monoisotopic Mass: 253.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 406.9±38.0 °C at 760 mmHg
• Flash Point: 199.9±26.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Chloro-N-{1-4-(2-methylpropyl)phenylethyl}acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes